1-benzyl-4-(1-(2-(2,4-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-benzyl-4-[1-[2-(2,4-dimethylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O2/c1-20-12-13-26(21(2)16-20)33-15-14-31-25-11-7-6-10-24(25)29-28(31)23-17-27(32)30(19-23)18-22-8-4-3-5-9-22/h3-13,16,23H,14-15,17-19H2,1-2H3
• InChI Key: HICQIQIBOSQYSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC5=CC=CC=C5)C
• Molecular Formula: C28H29N3O2
• Molecular Weight: 439.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its boiling point, melting point, density, and toxicity, are not specified in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel synthesis methods for related benzo[d]imidazole derivatives have been developed, involving reactions with various reagents to produce these compounds in good yields. For example, Goli-Garmroodi et al. (2015) described the synthesis of benzo[4,5]imidazo[1,2-a]pyridine derivatives using a reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile with different ethyl 2,4-dioxo-4-arylbutanoate derivatives (Goli-Garmroodi et al., 2015).

• Characterization and Stability : The structural and spectroscopic characterization of similar compounds, such as 1-(cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole, has been conducted using techniques like IR, NMR, and UV-vis spectroscopy, as reported by Özdemir et al. (2016). These studies are crucial for understanding the chemical properties and stability of these compounds (Özdemir et al., 2016).

Potential Applications

• Antimicrobial and Antitumor Activities : Research by Mohareb and Gamaan (2018) explored the use of ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate in synthesizing various derivatives, including thiophene and pyrazole, which showed potent antitumor activities against several cancer cell lines (Mohareb & Gamaan, 2018).

• Applications in Organic Light-Emitting Devices : Dobrikov et al. (2011) synthesized new low-molecular weight compounds, including a derivative similar to the one , for potential application in organic light-emitting devices, demonstrating their photophysical properties (Dobrikov et al., 2011).

• Potential in Electroluminescent Layers : The synthesis of other related compounds and their potential application in electroluminescent layers has been investigated, showcasing their utility in display technologies (Dobrikov et al., 2011).